N-{5-[(4-chlorophenyl)sulfonyl]-4-[(4-fluorophenyl)sulfanyl]-2-pyrimidinyl}-N,N-dimethylamine

• IUPAC Name: 5-(4-chlorophenyl)sulfonyl-4-(4-fluorophenyl)sulfanyl-N,N-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C18H15ClFN3O2S2/c1-23(2)18-21-11-16(27(24,25)15-9-3-12(19)4-10-15)17(22-18)26-14-7-5-13(20)6-8-14/h3-11H,1-2H3
• InChI Key: DBXIKIHXQRCFFS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C(=N1)SC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClFN3O2S2
• Molecular Weight: 423.9 g/mol

Description

N-{5-[(4-chlorophenyl)sulfonyl]-4-[(4-fluorophenyl)sulfanyl]-2-pyrimidinyl}-N,N-dimethylamine is a useful research compound. Its molecular formula is C18H15ClFN3O2S2 and its molecular weight is 423.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactions

Compounds with sulfonyl and sulfanyl groups, akin to N-{5-[(4-chlorophenyl)sulfonyl]-4-[(4-fluorophenyl)sulfanyl]-2-pyrimidinyl}-N,N-dimethylamine, are frequently utilized in organic synthesis and chemical reactions. For instance, the reactions of N-phenylmaleimide with chlorosulfonic acid have been studied, leading to various sulfonyl chloride derivatives, which are crucial intermediates in organic synthesis (Cremlyn & Nunes, 1987). Such derivatives play a significant role in the synthesis of sulfonamides, sulfones, and other sulfur-containing compounds, which are of interest in medicinal chemistry and materials science.

Fluorescence and Photoluminescence Studies

Sulfonyl and sulfanyl groups are also significant in the development of fluorescent and photoluminescent materials. For example, the synthesis and study of sulfanyl-, sulfinyl-, and sulfonyl-substituted dioxetanes have been explored for their base-induced chemiluminescence, contributing to the development of novel chemiluminescent compounds and potentially fluorescent probes (Watanabe et al., 2010). Such compounds have applications in bioimaging, sensing, and molecular probes, highlighting the potential of this compound in related areas.

Materials Science and Polymer Chemistry

Compounds with complex sulfanyl and sulfonyl groups are instrumental in materials science, especially in the synthesis of novel polymers with specific properties. Research on sulfonated poly(arylene ether sulfone) block copolymers containing fluorenyl groups, for instance, demonstrates the role of sulfonyl-functionalized materials in fuel cell applications (Bae, Miyatake, & Watanabe, 2009). These materials exhibit high proton conductivity and mechanical properties, suggesting the utility of this compound in the development of high-performance polymers for energy and environmental applications.

Antitumor Activity

While direct studies on the antitumor activity of this compound may not be available, research on similar sulfonamide derivatives has shown potential in this area. For example, the synthesis and evaluation of sulfonamide derivatives for their antitumor activity have provided insights into designing potent antitumor agents with low toxicity, highlighting the therapeutic potential of sulfonamide-based compounds (Huang, Lin, & Huang, 2001). This suggests that compounds like this compound could be explored for their potential antitumor properties.